Cas no 5398-77-6 (4-(Methylsulfonyl)benzaldehyde)

4-(Methylsulfonyl)benzaldehyde Properties

Names and Identifiers

• 4-(Methylsulfonyl)benzaldehyde
• P-methylsufonyl benzaldehyde
• 4-Methylsulphonyl benzaldehyde
• 4-Methylsulfonylbenzaldehyde
• p-Methylsulphonyl benzaldehyde
• 4-methanesulfonylbenzaldehyde
• 4-methylsulfonyl-benzaldehyde
• 4-methanesulfonyl-benzaldehyde
• BENZALDEHYDE, 4-(METHYLSULFONYL)-
• 4-methylsulphonylbenzaldehyde
• 4-(methylsulphonyl)benzaldehyde
• NSC3011
• PubChem8151
• p-methylsulfonylbenzaldehyde
• p-methylsulfonyl-benzaldehyde
• 4-methylsulfonyl benzaldehyde
• 4-methanesulfonyl benzaldehyde
• KSC493O1H
• SCHE
• 4-METHYLSULPHONYLBENZALDEHYDE: 4-(METHYLSULFONYL)BENZALDEHYDE
• 4-Mesylbenzaldehyde
• 4-Methylsulphonyl benzaldehyde,95%
• 4-Methylsulphonyl benzaldehyde, 95% 2.5GR
• 4-Formylphenyl methyl sulphone
• Benzaldehyde,4-(Methylsulfonyl)-
• Of thiaMphenicol benzaldehyde
• 4-Methylsulphonyl be
• BP-12660
• AKOS005640659
• PD193281
• A7844
• SCHEMBL607349
• CS-W002526
• AB04882
• AM20061181
• Z732216198
• SY002002
• PSVPUHBSBYJSMQ-UHFFFAOYSA-N
• MFCD00216485
• FT-0616804
• 5398-77-6
• NSC-3011
• LT0039
• 4-(Methylsulfonyl)benzaldehyde, AldrichCPR
• FT-0635655
• DTXSID00277593
• PS-5995
• p-Methylsulfonyl Benzaldehyde
• EN300-51882
• DTXCID90228751
• 4-Formylphenyl Methyl Sulfone; 4-Methanesulfonylbenzaldehyde; Methyl 4-Formylphenyl Sulfone; NSC 3011; p-(Methylsulfonyl)benzaldehyde
• DB-052422
• STK980611
• +Expand

• MDL： MFCD00216485
• InChIKey： PSVPUHBSBYJSMQ-UHFFFAOYSA-N
• Inchi： 1S/C8H8O3S/c1-12(10,11)8-4-2-7(6-9)3-5-8/h2-6H,1H3
• SMILES： S(C([H])([H])[H])(C1C([H])=C([H])C(C([H])=O)=C([H])C=1[H])(=O)=O

Computed Properties

• Exact Mass: 184.01900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 184.019
• Heavy Atom Count: 12
• Complexity: 242
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 59.6

Experimental Properties

• LogP: 1.98340
• PSA: 59.59000
• Refractive Index: 1.54
• Boiling Point: 378.3°C at 760 mmHg
• Melting Point: 155-161 ºC
• Flash Point: 242.1℃
• Color/Form: Solid
• Solubility: Not determined
• Density: 1.3

4-(Methylsulfonyl)benzaldehyde Security Information

• Safety Term：S24/25
• Safety Instruction： S24/25
• Dangerous goods sign： Xi
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Risk Phrases： S24/25: prevent skin and eye contact.
• Signal Word：Warning

4-(Methylsulfonyl)benzaldehyde Customs Data

• HS CODE：2913000090
• Customs Data：

  China Customs Code:

  2913000090

  Overview:

  2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds